Cas no 887595-25-7 (1H-Azepine,hexahydro-1-(3-nitrophenyl)-)

1H-Azepine,hexahydro-1-(3-nitrophenyl)- structure
887595-25-7 structure
Product Name:1H-Azepine,hexahydro-1-(3-nitrophenyl)-
CAS No:887595-25-7
MF:C12H16N2O2
MW:220.267642974854
CID:713822
PubChem ID:53402776
Update Time:2025-04-19

1H-Azepine,hexahydro-1-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine,hexahydro-1-(3-nitrophenyl)-
    • 1-(3-Nitrophenyl)azepane
    • 1-(3-nitro-phenyl)-azepane
    • DTXSID80695059
    • 887595-25-7
    • SCHEMBL20557972
    • MDL: MFCD07787195
    • Inchi: 1S/C12H16N2O2/c15-14(16)12-7-5-6-11(10-12)13-8-3-1-2-4-9-13/h5-7,10H,1-4,8-9H2
    • InChI Key: GZIFTZLAJWUXMD-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(=C1)N1CCCCCC1)=O

Computed Properties

  • Exact Mass: 220.121
  • Monoisotopic Mass: 220.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 49.1Ų
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